Cas no 1468-39-9 (Isovaleric anhydride)

• Product Name: Isovaleric anhydride
• CAS No: 1468-39-9
• Molecular Formula: C₁₀H₁₈O₃
• Molecular Weight: 186.25
• MDL: MFCD00015051
• CID: 83698
• PubChem ID: 87571579

Isovaleric anhydride Properties

Names and Identifiers

• Isovaleric anhydride
• Isopentanoic anhydride~3-Methylbutyric anhydride
• 3-methylbutanoyl 3-methylbutanoate
• 3-methyl-butanoic acid anhydride
• isopentanoic anhydride
• Butanoic acid,3-methyl-,anhydride
• Diisovaleric anhydride
• 3-METHYLBUTYRIC ANHYDRIDE
• 3-Methylbutanoic anhydride
• 3-METHYL-2-BUTANOIC-ANHYDRIDE
• Bis(3-methylbutyric)anhydride
• 3-methyl-butanoicacianhydride
• ISOVALERIC ANHYDRIDE 99+%
• Butanoicacid,3-methyl-,anhydride
• AKOS025294529
• I0199
• AI3-52401
• 3-methylbutanoic anhydride
• D74606
• MFCD00015051
• L6G86855EH
• CS-0086016
• J-008272
• 1468-39-9
• Butanoic acid, 3-methyl-, 1,1'-anhydride
• Isovaleriansaureanhydrid
• Butanoic acid,3-methyl-,1,1'-anhydride
• iso-Pentanoic anhydride
• UNII-L6G86855EH
• NS00044210
• 3-Methylbutyric anhydride
• BS-21425
• DTXSID70870878
• Isovalericanhydride
• SCHEMBL248143
• EINECS 215-994-3
• InChI=1/C10H18O3/c1-7(2)5-9(11)13-10(12)6-8(3)4/h7-8H,5-6H2,1-4H
• SY050151
• Butanoic acid, 3-methyl-, anhydride
• ISOVALERYL ANHYDRIDE
• BAA46839
• FT-0627535
• isovaleric acid anhydride
• Isovaleric anhydride, >=95.0% (GC)
• ISOVALERIC ANHYDRIDE
• ISOPENTANOIC ANHYDRIDE

• MDL： MFCD00015051
• InChIKey： FREZLSIGWNCSOQ-UHFFFAOYSA-N
• Inchi： 1S/C10H18O3/c1-7(2)5-9(11)13-10(12)6-8(3)4/h7-8H,5-6H2,1-4H3
• SMILES： CC(C)CC(=O)OC(=O)CC(C)C
• BRN： 1635850

Computed Properties

• Exact Mass: 186.12600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 186.126
• Heavy Atom Count: 13
• Complexity: 163
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• LogP: 2.14840
• PSA: 43.37000
• Refractive Index: n20/D 1.417
• Boiling Point: 215°C(lit.)
• Melting Point: -65°C
• Flash Point: 91°C
• Color/Form: Colorless liquid.
• Solubility: Hydrolyzable.
• Sensitiveness: Moisture Sensitive
• Density: 0.932 g/mL at 20 °C(lit.)

Isovaleric anhydride Security Information

• Symbol:
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：II
• Packing Group：II
• Risk Phrases：R34
• Hazard Level：8
• Dangerous goods sign：
• Hazardous Material transportation number：UN 2922 8/PG 2
• Hazard Statement： H314
• Warning Statement： P260-P280-P303 + P361 + P353-P304 + P340 + P310-P305 + P351 + P338
• Prompt：dangerous
• Storage Condition：Store below +30°C.
• PackingGroup：III
• Risk Phrases： 24-34
• Signal Word：Danger
• TSCA：Yes
• HazardClass：8
• FLUKA BRAND F CODES：10-21

Isovaleric anhydride Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters